Cas no 1508889-55-1 ({1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine)

• Product Name: {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine
• CAS No: 1508889-55-1
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5917451
• PubChem ID: 96858255
• Update Time: 2025-10-29

{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine
• EN300-1749669
• 1508889-55-1
• {1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropyl}methanamine

• Inchi： 1S/C10H16N2S/c1-7(2)9-12-8(5-13-9)10(6-11)3-4-10/h5,7H,3-4,6,11H2,1-2H3
• InChI Key： FNBMSEPRWPQNKR-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine

Comprehensive Overview of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine (CAS No. 1508889-55-1)

The compound {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine (CAS No. 1508889-55-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a cyclopropylmethanamine core linked to a 1,3-thiazole ring substituted with an isopropyl group, making it a promising candidate for various applications. Its molecular formula and precise structure have been well-characterized, ensuring its relevance in modern drug discovery and development.

One of the key reasons for the growing interest in {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine is its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its ability to interact with enzymes and receptors involved in neurological and inflammatory processes. This has led to its exploration in the development of novel therapeutics for conditions such as neurodegenerative diseases and chronic inflammation, which are among the most pressing health challenges today.

In addition to its pharmacological potential, {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine is also being studied for its chemical properties. The presence of the thiazole ring and cyclopropyl moiety contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry. These features are particularly appealing for researchers working on the design of new materials and catalysts, where such structural motifs can enhance performance and efficiency.

The synthesis of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine involves multi-step organic reactions, often starting from readily available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Its CAS No. 1508889-55-1 serves as a unique identifier, facilitating its procurement and regulatory compliance in various jurisdictions.

From a market perspective, the demand for {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine is expected to rise, driven by its potential applications in drug development and material science. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for preclinical studies, highlighting its importance in the current research landscape. Furthermore, its unique structure aligns with the growing trend of exploring heterocyclic compounds for innovative solutions in healthcare and technology.

Safety and handling of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine are critical considerations for researchers and manufacturers. While it is not classified as a hazardous material, standard laboratory precautions should be observed to ensure safe usage. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are recommended to maintain its stability over time.

In conclusion, {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine (CAS No. 1508889-55-1) represents a fascinating area of research with broad implications for medicine and chemistry. Its unique structural features, combined with its potential applications, make it a compound of significant interest. As scientific understanding of this molecule deepens, it is likely to play an increasingly important role in addressing some of the most challenging health and technological issues of our time.